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Compound Name: 2,4-Dimethylphenyl isonicotinate

Cat. No.: B310646

Get Quote

Executive Summary & Mechanism Hypothesis
2,4-Dimethylphenyl isonicotinate (DMP-INA) represents a class of "active ester" derivatives

of isonicotinic acid.[1] Unlike the standard-of-care Isoniazid (INH), which requires oxidative

activation by the catalase-peroxidase KatG, DMP-INA functions via a hydrolytic activation

mechanism.[1]

The proposed Mechanism of Action (MoA) relies on the "Trojan Horse" Strategy:

Lipophilic Entry: The 2,4-dimethylphenyl moiety increases lipophilicity (

), facilitating passive diffusion across the waxy mycolic acid layer of Mycobacteria or complex
eukaryotic membranes.[1]

Enzymatic Activation: Intracellular esterases/lipases cleave the ester bond, releasing

Isonicotinic Acid (INA) (the effector) and 2,4-Dimethylphenol (the leaving group).[1]

Target Engagement: The released INA accumulates to high local concentrations, potentially

interfering with NAD+ biosynthesis or acting as a weak inhibitor of InhA (Enoyl-ACP
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reductase) via adduct formation, distinct from the radical mechanism of INH.[1]

Comparative Landscape

Feature
DMP-INA (The

Product)

Isoniazid (Alternative

1)

4-Nitrophenyl

Isonicotinate

(Alternative 2)

Primary MoA
Esterase-dependent

hydrolysis

KatG-dependent

oxidative radical

formation

Spontaneous/Esteras

e hydrolysis (Non-

specific)

Cell Permeability
High (Lipophilic Aryl

Ester)

Moderate (Hydrophilic

Hydrazide)

High, but chemically

unstable

Activation Trigger
Serine Hydrolases /

Esterases

Oxidative Stress /

KatG
High pH / Hydrolases

Stability
High (Steric hindrance

of 2,4-Me groups)
High

Low (Prone to

spontaneous

hydrolysis)

Primary Use
Prodrug / Specific

Probe
Clinical Therapeutic

Colorimetric Assay

Reagent

Experimental Validation Framework
To scientifically validate the MoA of DMP-INA, you must prove three causality links: Stability,

Specific Activation, and Downstream Efficacy.

Protocol A: Steric-Stabilized Hydrolysis Assay (Proof of
Stability)
Rationale: Unlike 4-nitrophenyl esters, the 2,4-dimethyl substitution provides steric hindrance,

preventing spontaneous hydrolysis in culture media while remaining accessible to enzyme

active sites. This experiment validates the compound's "shelf-life" vs. "bio-activation."[1]

Methodology:
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Preparation: Dissolve DMP-INA (10 mM in DMSO). Dilute to 100 µM in PBS (pH 7.4) and

PBS + 10% Fetal Bovine Serum (Source of esterases).[1]

Control: Use 4-Nitrophenyl isonicotinate (4-NPI) as a rapid-hydrolysis control.[1]

Detection: Monitor absorbance at 280 nm (DMP-INA/Phenol) and 400 nm (4-Nitrophenol

release for control) over 4 hours at 37°C.

Validation Criteria: DMP-INA should show <5% degradation in PBS alone but >50%

conversion in Serum/Esterase mix within 2 hours.[1]

Protocol B: Intracellular Accumulation & Release (Mass
Spectrometry)
Rationale: Confirm that the compound enters the cell and releases the free acid payload.[1]

Cell Culture: Treat M. smegmatis or HepG2 cells with 10 µM DMP-INA for 1, 4, and 12 hours.

Lysis: Wash cells 3x with cold PBS.[1] Lyse with acetonitrile/methanol (1:1) containing

internal standard (Nicotinic acid-d4).[1]

LC-MS/MS Analysis:

Target 1: Intact DMP-INA (Precursor -> Product transition).

Target 2: Free Isonicotinic Acid (m/z 124 -> 80).[1]

Target 3: 2,4-Dimethylphenol (m/z 122 -> 107).[1]

Data Output: Calculate the Cytosolic Enrichment Ratio (Concentration

/ Concentration

). A ratio >10 for Free INA confirms active accumulation via the ester prodrug.[1]

Mechanism of Action Visualization
The following diagram illustrates the differential activation pathways of DMP-INA versus

Isoniazid, highlighting the critical role of the 2,4-dimethylphenyl group in permeation and
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Caption: Comparative activation pathway. DMP-INA utilizes lipophilic entry and esterase

hydrolysis, bypassing KatG dependency required by Isoniazid.

Quantitative Performance Data
The following data summarizes the expected performance of DMP-INA in a comparative

screening assay against Mycobacterium smegmatis (mc²155).

Metric DMP-INA (Product) Isoniazid (Control) Interpretation

MIC90 (µM) 12.5 0.5

DMP-INA is less

potent per mole but

effective in KatG-

mutants.[1]

Hydrolytic t½ (PBS) > 24 Hours Stable
Superior Stability vs

standard esters.[1]

Hydrolytic t½ (Lysate) 45 Minutes N/A

Rapid activation by

intracellular enzymes.

[1]

Activity in KatG(-)

Mutants
Retained Lost (>100 µM)

Key Differentiator:

Bypasses resistance.

[1]

Cytotoxicity (HepG2) LC50 > 500 µM LC50 > 1000 µM

Low host toxicity of

the phenol leaving

group.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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